Cas no 2229309-96-8 (tert-butyl N-2-(3-ethylthiophen-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-ethylthiophen-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229309-96-8
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 6509209
• PubChem ID: 165638393
• Update Time: 2025-05-18

tert-butyl N-2-(3-ethylthiophen-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-ethylthiophen-2-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(3-ethylthiophen-2-yl)-1-oxopropan-2-yl]carbamate
• EN300-1896086
• 2229309-96-8

• Inchi： 1S/C14H21NO3S/c1-6-10-7-8-19-11(10)14(5,9-16)15-12(17)18-13(2,3)4/h7-9H,6H2,1-5H3,(H,15,17)
• InChI Key： CFLAFPDBISBKPP-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-2-(3-ethylthiophen-2-yl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(3-ethylthiophen-2-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229309-96-8)

Tert-butyl N-2-(3-ethylthiophen-2-yl)-1-oxopropan-2-ylcarbamate, identified by its CAS number 2229309-96-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural features of this molecule, particularly the presence of a tert-butyl group and an ethylthiophene moiety, contribute to its unique chemical properties and potential biological activities.

The structure of Tert-butyl N-2-(3-ethylthiophen-2-yl)-1-oxopropan-2-ylcarbamate is characterized by a carbamate functional group (-NHCOO-) linked to a propanone backbone. The tert-butyl group at the nitrogen atom enhances the compound's lipophilicity, making it more soluble in organic solvents and potentially improving its absorption in biological systems. The ethylthiophene ring introduces a sulfur-containing heterocycle, which is known to be a common structural motif in many bioactive molecules. Thiophenes have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel carbamate-based drugs due to their favorable pharmacokinetic profiles. Carbamates exhibit moderate solubility in both water and lipids, which makes them suitable for oral administration and systemic delivery. Additionally, the carbamate group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and therapeutic efficacy. The Tert-butyl N-2-(3-ethylthiophen-2-yl)-1-oxopropan-2-ylcarbamate structure combines these advantageous features, positioning it as a potential lead compound for drug discovery.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Studies have shown that thiophene derivatives can interact with various neurotransmitter receptors and ion channels, suggesting their utility in treating conditions such as epilepsy, depression, and neurodegenerative diseases. The tert-butyl N-substituent in this compound may further enhance its ability to cross the blood-brain barrier, improving its bioavailability and therapeutic potential. Furthermore, the propanone moiety could serve as a scaffold for further derivatization, allowing researchers to fine-tune its pharmacological properties.

The synthesis of Tert-butyl N-2-(3-ethylthiophen-2-yl)-1-oxopropan-2-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the ethylthiophene ring typically involves cross-coupling reactions such as Suzuki or Stille couplings, which are well-established methods for constructing biaryl structures. The subsequent formation of the carbamate group is often achieved through reactions involving phosgene or its safer alternatives like diethyl carbonate. These synthetic strategies highlight the importance of advanced organic chemistry techniques in the preparation of complex molecules like this one.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how Tert-butyl N-2-(3-Ethylthiophen - 2 - yl) - 1 - oxopropan - 2 - ylcarbamate interacts with target proteins. These studies suggest that the compound may bind to enzymes involved in inflammation and oxidative stress pathways, making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

In addition to its pharmacological potential, Tert-butyl N-(3-Ethylthiophen - 2 - yl) - 1 - oxopropan - 2 - ylcarbamate has shown promise in preclinical models as an antioxidant agent. Reactive oxygen species (ROS) are known to contribute to cellular damage and are implicated in various diseases, including cancer and cardiovascular disorders. The sulfur-containing heterocycle in this compound may facilitate its role as an ROS scavenger by participating in redox reactions that neutralize harmful free radicals.

The tert-butyl N-substituent not only enhances lipophilicity but also provides steric hindrance that can prevent unwanted side reactions or off-target interactions. This feature is particularly important in drug design, where minimizing toxicity while maximizing efficacy is paramount. By incorporating such structural elements, researchers can develop molecules that are more selective towards their intended biological targets.

Another area where this compound shows promise is in the field of agrochemicals. Thiophene derivatives have been used as herbicides and fungicides due to their ability to disrupt microbial growth without harming plants. The unique combination of functional groups in Tert-butyl N-(3-Ethylthiophen - 2 - yl) - 1 - oxopropan - 2 - ylcarbamate could make it an effective candidate for developing new-generation crop protection agents that are more environmentally friendly than existing alternatives.

The development of novel pharmaceuticals often involves iterative processes of synthesis, characterization, and testing. Researchers typically start with a lead compound like Tert-butyl N-(3-Ethylthiophen - 2 - yl) - 1 - oxopropan - 2 - ylcarbamate and modify its structure based on experimental data and computational predictions. This iterative approach allows scientists to optimize key pharmacokinetic properties such as solubility, bioavailability, metabolic stability, and binding affinity.

In conclusion, Tert-butyl N-(3-Ethilthiopfen – 22 – yl) – 1 – oxopropan – 22 – ylcarbamate (CAS No.2229309–96–8) is a multifaceted compound with significant potential applications across multiple fields including pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutic agents capable of treating various diseases while maintaining high safety profiles.